molecular formula C6H8N4O3 B8496028 N-methyl-1-(1-methyl-5-nitroimidazol-2-yl)methanimine oxide CAS No. 29941-70-6

N-methyl-1-(1-methyl-5-nitroimidazol-2-yl)methanimine oxide

Cat. No.: B8496028
CAS No.: 29941-70-6
M. Wt: 184.15 g/mol
InChI Key: JPGSNNPGOCFQJD-UHFFFAOYSA-N
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Description

N-methyl-1-(1-methyl-5-nitroimidazol-2-yl)methanimine oxide is a useful research compound. Its molecular formula is C6H8N4O3 and its molecular weight is 184.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

29941-70-6

Molecular Formula

C6H8N4O3

Molecular Weight

184.15 g/mol

IUPAC Name

N-methyl-1-(1-methyl-5-nitroimidazol-2-yl)methanimine oxide

InChI

InChI=1S/C6H8N4O3/c1-8(11)4-5-7-3-6(9(5)2)10(12)13/h3-4H,1-2H3

InChI Key

JPGSNNPGOCFQJD-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CN=C1C=[N+](C)[O-])[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The corresponding α-(1-ethyl-5-nitroimidazol-2-yl)-N-methylnitrone, α-(1-propyl-5-nitroimidazol-2yl)-N-methylnitrone, and α[1-(2'-acetoxyethyl)-5-nitroimidazol-2-yl]-N-methylnitrone can be prepared in a similar fashion utilizing the respectively 1-substituted-2-formyl-5-nitroimidazoles disclosed in Examples 3 and 5. The corresponding α-(1-methyl-5-nitroimidazol-2-yl)-N-benzylnitrone can also be prepared using N-benzylhydroxylamine hydrochloride in the above reaction with 1-methyl-2-formyl-5-nitroimidazole.
Name
α-(1-ethyl-5-nitroimidazol-2-yl)-N-methylnitrone
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reactant
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α-(1-propyl-5-nitroimidazol-2yl)-N-methylnitrone
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[Compound]
Name
α[1-(2'-acetoxyethyl)-5-nitroimidazol-2-yl]-N-methylnitrone
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reactant
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[Compound]
Name
1-substituted-2-formyl-5-nitroimidazoles
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Reaction Step One
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α-(1-methyl-5-nitroimidazol-2-yl)-N-benzylnitrone
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Reaction Step Two
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Synthesis routes and methods II

Procedure details

The corresponding α-(1-methyl-5-nitroimidazol-2-yl)-N-benzylnitrone can also be prepared using N-benzylhydroxylamine hydrochloride in the above reaction with 1-methyl-2-formyl-5-nitroimidazole.
Name
α-(1-methyl-5-nitroimidazol-2-yl)-N-benzylnitrone
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0 (± 1) mol
Type
reactant
Reaction Step One
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0 (± 1) mol
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